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Compound of Interest

Compound Name: NH2-C4-NH-Boc

Cat. No.: B1265371

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and solubility of NH2-C4-NH-Boc, a versatile linker molecule frequently employed in
the synthesis of PROTACSs (Proteolysis Targeting Chimeras) and other complex pharmaceutical
compounds.[1][2][3] The information presented herein is intended to support researchers and
scientists in drug development and related fields.

Core Chemical Properties

NH2-C4-NH-Boc, also known by its systematic IUPAC name tert-butyl (4-
aminobutyl)carbamate, is a mono-Boc-protected 1,4-diaminobutane. This bifunctional molecule
possesses a free primary amine and a carbamate-protected primary amine, making it a
valuable building block in multi-step organic synthesis.[3] The tert-butoxycarbonyl (Boc)
protecting group offers stability under a variety of reaction conditions and can be readily
removed under mild acidic conditions.[4]

The fundamental physicochemical properties of NH2-C4-NH-Boc are summarized in the table
below for easy reference.
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Property Value Source

N-Boc-1,4-diaminobutane, tert-
butyl N-(4-

aminobutyl)carbamate, N-(4-

Synonyms ) ) )

Aminobutyl)carbamic acid tert-

butyl ester, N-Boc-1,4-

butanediamine
Molecular Formula CoH20N202 [1][5]
Molecular Weight 188.27 g/mol [1][5]
Appearance Clear colourless viscous liquid [6]
Density 0.984 g/mL at 20 °C [6][7]
Boiling Point 292.872 °C at 760 mmHg [7]
Flash Point 109 °C [71[8]
Refractive Index n20/D 1.460 [7]

Solubility Profile

The solubility of NH2-C4-NH-Boc in various common laboratory solvents is a critical parameter
for its application in synthesis and biological assays. The following table outlines its solubility,
with quantitative data where available. It is important to note that for some solvents, sonication
may be recommended to aid dissolution.[1]
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Concentration

Solvent Solubility Notes Source
(Molar)
Sonication is
Water 100 mg/mL 531.15 mM [1]
recommended.
Calculated based
4.42 mg/mL 0.0235 mol/L [9]
on LogS of -1.63.
Sonication is
DMSO 100 mg/mL 531.15 mM [1]
recommended.
10% DMSO / )
Results in a clear
90% (20% SBE- > 2.5 mg/mL 13.28 mM ) [2]
) ) solution.
B-CD in Saline)
10% DMSO / Results in a clear
> 2.5 mg/mL 13.28 mM [2]

90% Corn Oil

solution.

Experimental Protocols

While specific experimental protocols for determining the solubility of NH2-C4-NH-Boc are not

extensively detailed in the literature, a general workflow can be established based on standard

laboratory practices for Boc-protected amines. The following is a generalized protocol for

assessing solubility.

Objective: To determine the solubility of NH2-C4-NH-Boc in a given solvent at a specific

temperature.

Materials:

NH2-C4-NH-Boc

Volumetric flasks

Analytical balance

Solvent of interest (e.g., water, DMSO, ethanol)
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Magnetic stirrer and stir bars

Vortex mixer

Temperature-controlled environment (e.g., water bath, incubator)

Filtration apparatus (e.g., syringe filters)

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)
Procedure:
o Preparation of Saturated Solution:

o Add an excess amount of NH2-C4-NH-Boc to a known volume of the solvent in a sealed
container.

o Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to
ensure equilibrium is reached. A magnetic stirrer or shaker can be used.

o Separation of Undissolved Solute:
o Allow the suspension to settle.

o Carefully withdraw a known volume of the supernatant, ensuring no solid particles are
transferred. Filtration using a syringe filter is recommended to obtain a clear, saturated
solution.

e Quantification of Dissolved Solute:

o Dilute the saturated solution to a concentration within the linear range of the chosen
analytical method.

o Analyze the concentration of NH2-C4-NH-Boc in the diluted solution using a pre-
calibrated analytical instrument.

o Calculation of Solubility:
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o Calculate the original concentration in the saturated solution by accounting for the dilution
factor. The result is the solubility of the compound in the chosen solvent at the specified
temperature.

The following diagram illustrates a general workflow for such a solubility determination
experiment.
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Caption: General experimental workflow for determining the solubility of a chemical compound.
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Safety and Handling

NH2-C4-NH-Boc is classified as a corrosive substance that can cause severe skin burns and
eye damage.[7][8] It is imperative to handle this chemical with appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat.[7] Store the compound in a
dry, dark place at room temperature for short-term use.[6] For long-term storage, it is
recommended to keep the pure form at -20°C for up to three years or in solvent at -80°C for up
to one year.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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